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Compound of Interest

Compound Name: Trimethyl orthobenzoate

Cat. No.: B1683259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards and toxicity of
trimethyl orthobenzoate in a laboratory setting. The information is compiled to ensure safe

handling, storage, and emergency response, tailored for professionals in research and drug
development.

Chemical and Physical Properties

Trimethyl orthobenzoate, with CAS number 707-07-3, is a combustible, colorless liquid.[1][2]
It is known to be moisture-sensitive.[1][3] A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value References
Molecular Formula C10H1403 [21[41[5]
Molecular Weight 182.22 g/mol [11[31[41[5]
Appearance Clear, colorless liquid [11[2]

Boiling Point 87-88 °C @ 7 mmHg [11[31[6]
Density 1.061 g/mL at 25 °C [3][6]

Flash Point 82°C/179.6 °F [51[7]
Refractive Index n20/D 1.489 [3]

Soluble in organic solvents.[6]
Solubility No information available on

water solubility.[5]

Stable under normal
Stability temperatures and pressures.

[1] Sensitive to moisture.[1][3]

Hazard Identification and GHS Classification

Trimethyl orthobenzoate is classified as a hazardous chemical.[7] The primary hazards are its
combustibility and its irritant effects on the skin, eyes, and respiratory system.[1][2][4][7]

GHS Classification Summary
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Hazard Class Category Hazard Statement References
o H227: Combustible
Flammable Liquids Category 4 o [71[81[9][10]
liquid
Skin H315: Causes skin
: . Category 2 N [21[41[71[8][10]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
i Category 2 N [21[41[71[8][10]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [21[41[7118]1[10]
respiratory irritation
Exposure)

Signal Word: Warning[7][8][10]

Toxicological Information

The toxicological properties of trimethyl orthobenzoate have not been fully investigated.[1]

[11] No acute toxicity data, such as LD50 or LC50 values, are currently available.[1][2]

However, the available information consistently indicates that it is an irritant.

Summary of Toxicological Effects
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Exposure Route

Effect

References

Inhalation

May cause respiratory tract
irritation.[1][2][4] Symptoms of
overexposure may include
headache, dizziness,
tiredness, nausea, and

vomiting.[2][7]

Skin Contact

Causes skin irritation.[1][2][4]
[7]

Eye Contact

Causes serious eye irritation.

[1102][4107]

Ingestion

The toxicological properties
have not been fully
investigated, but it may cause

digestive tract irritation.[1]

Chronic Exposure

No information found.[1]

Carcinogenicity

Not listed as a carcinogen by
ACGIH, IARC, NTP, or CA
Prop 65.[1]

Sensitization

No information available.[7]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of trimethyl orthobenzoate

are not publicly available. However, standard OECD (Organisation for Economic Co-operation

and Development) guidelines are typically followed for chemical hazard assessment.

General Methodology for Key Experiments:

e Acute Oral Toxicity (OECD 423): This method involves the administration of the substance to

fasted animals in a stepwise procedure. The starting dose level is selected from one of four

fixed levels and the outcome (mortality or evident toxicity) determines the next step.
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o Acute Dermal Irritation/Corrosion (OECD 404): This test involves applying the substance to
the shaved skin of an animal and observing for signs of erythema and edema at specified
intervals.

o Acute Eye Irritation/Corrosion (OECD 405): The substance is applied to the eye of an animal,
and the degree of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva,
cornea, and iris at specific intervals.

Signaling Pathways and Workflows

The following diagrams illustrate the chemical structure and a general workflow for handling
hazardous chemicals in a laboratory setting.

Trimethyl Orthobenzoate

Click to download full resolution via product page

Caption: Chemical structure of trimethyl orthobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Trimethyl Orthobenzoate: A Technical Guide to
Laboratory Hazards and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683259#potential-hazards-and-toxicity-of-trimethyl-
orthobenzoate-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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